Cas no 2228712-76-1 (5-(2-amino-1H-imidazol-5-yl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(2-amino-1H-imidazol-5-yl)-3-methoxybenzene-1,2-diol
• CAS No: 2228712-76-1
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 6487877
• PubChem ID: 165692172
• Update Time: 2025-08-04

5-(2-amino-1H-imidazol-5-yl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-1H-imidazol-5-yl)-3-methoxybenzene-1,2-diol
• 2228712-76-1
• EN300-1797125

• Inchi： 1S/C10H11N3O3/c1-16-8-3-5(2-7(14)9(8)15)6-4-12-10(11)13-6/h2-4,14-15H,1H3,(H3,11,12,13)
• InChI Key： MPIAYRADGVEIPT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)C1=CN=C(N)N1)O)O

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Additional information on 5-(2-amino-1H-imidazol-5-yl)-3-methoxybenzene-1,2-diol

Introduction to 5-(2-amino-1H-imidazol-5-yl)-3-methoxybenzene-1,2-diol (CAS No. 2228712-76-1)

5-(2-amino-1H-imidazol-5-yl)-3-methoxybenzene-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No.) 2228712-76-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic derivative has garnered attention due to its unique structural features and potential biological activities. The compound combines a benzene ring with methoxy and amino substituents, linked to a 1H-imidazole moiety, which suggests a rich chemical space for interaction with biological targets.

The structural motif of 5-(2-amino-1H-imidazol-5-yl)-3-methoxybenzene-1,2-diol positions it as a candidate for further exploration in drug discovery pipelines. The presence of both basic and acidic functional groups (the amino group of the imidazole and the hydroxyl groups on the benzene ring) allows for diverse interactions with enzymes and receptors, making it a promising scaffold for modulating biological pathways. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and potential mechanisms of action for such compounds, thereby accelerating the drug development process.

In recent years, there has been a surge in interest regarding imidazole derivatives due to their broad spectrum of biological activities. Imidazole scaffolds are known to exhibit properties such as antifungal, antimicrobial, and anti-inflammatory effects, often stemming from their ability to mimic natural imidazole residues found in biological systems. The incorporation of additional functional groups, such as methoxy and amino substituents, further enhances the versatility of these compounds. For instance, the methoxy group can influence electronic properties and metabolic stability, while the amino group can participate in hydrogen bonding interactions with biological targets.

5-(2-amino-1H-imidazol-5-yl)-3-methoxybenzene-1,2-diol has been studied in the context of its potential role as an intermediate in the synthesis of more complex pharmacophores. The benzene ring serves as a rigid core that can be further modified to achieve specific biological effects. Researchers have explored derivatives of this compound in attempts to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance. The hydroxyl groups on the benzene ring provide additional sites for chemical modification, allowing for the introduction of other functional groups that may enhance target specificity or improve drug-like characteristics.

The synthesis of 5-(2-amino-1H-imidazol-5-yl)-3-methoxybenzene-1,2-diol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group interconversions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic research and industrial applications. The use of catalytic systems has also contributed to greener synthesis methods, reducing waste and energy consumption.

From a medicinal chemistry perspective, 5-(2-amino-1H-imidazol-5-yl)-3-methoxybenzene-1,2-diol represents an intriguing example of how structural diversity can lead to novel therapeutic agents. The compound's ability to interact with multiple biological targets makes it a valuable tool for studying complex disease mechanisms. For instance, researchers have investigated its potential effects on enzymes involved in signal transduction pathways relevant to cancer biology. By modulating these pathways, the compound may offer insights into new therapeutic strategies or serve as a lead compound for further derivatization.

Recent preclinical studies have begun to unravel the pharmacological profile of 5-(2-amino-1H-imidazol-5-yl)-3-methoxybenzene-1,2-diol. These studies have focused on evaluating its interaction with proteins such as kinases and transcription factors. Initial results suggest that the compound exhibits moderate affinity for certain targets, which could translate into therapeutic efficacy upon further optimization. Additionally, pharmacokinetic studies have provided valuable data on absorption, distribution, metabolism, and excretion (ADME) properties, guiding future modifications aimed at improving drug-like characteristics.

The growing body of research on 5-(2-amino-1H-imidazol-5-yl)-3-methoxybenzene-1,2-diol underscores its potential as a building block for novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are increasingly focused on leveraging computational tools to identify promising derivatives early in the discovery process. This approach not only accelerates timelines but also reduces costs associated with traditional high-throughput screening methods. The integration of machine learning algorithms into virtual screening campaigns has further enhanced the ability to predict biological activity based on structural features.

In conclusion,5-(2-amino-1H-imidazol-5-ylyl)-3-methoxybenzene - 1 , 2 - diol ( CAS No . 222871 - 76 - 1 ) represents a fascinating compound with significant pharmaceutical potential . Its unique structural features , coupled with recent advancements in synthetic chemistry and computational biology , position it as a valuable candidate for further exploration . As research continues , we can anticipate new insights into its biological activities and applications across various therapeutic areas .